Cas no 1470069-80-7 (1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate)

• Product name: 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• CAS No: 1470069-80-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31
• MDL: MFCD33031501
• CID: 4488410
• PubChem ID: 155943256

1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1,2-dicarboxylic acid, 2,5-dihydro-2-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester
• 1-tert-butyl 2-ethyl 2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• 1-tert-butyl2-ethyl2-methyl-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• 1470069-80-7
• EN300-27144391
• AT31838
• 1-(TERT-BUTYL) 2-ETHYL 2-METHYL-2,5-DIHYDRO-1H-PYRROLE-1,2-DICARBOXYLATE

• MDL： MFCD33031501
• Inchi： InChI=1S/C13H21NO4/c1-6-17-10(15)13(5)8-7-9-14(13)11(16)18-12(2,3)4/h7-8H,6,9H2,1-5H3
• InChI Key： VWMIQRGXMQVPSD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 255.14705815Da
• Monoisotopic Mass: 255.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 2